Cas no 17091-40-6 (2-(isobutylamino)ethanol hydrochloride)

2-(isobutylamino)ethanol hydrochloride structure
17091-40-6 structure
Product Name:2-(isobutylamino)ethanol hydrochloride
CAS No:17091-40-6
MF:C6H15NO
MW:117.189401865005
CID:179627
PubChem ID:28264
Update Time:2025-04-19

2-(isobutylamino)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Isobutylamino)ethanol
    • 2-(2-methylpropylamino)ethanol
    • 2-(ISOBUTYLAMINO)ETHANOL XHCL
    • Ethanol,2-[(2-methylpropyl)amino]-
    • (2-Hydroxy-aethyl)-isobutyl-amin
    • 2-(isobutylamino)ethanol(SALTDATA: HCl)
    • 2-[(2-methylpropyl)amino]-ethanol
    • 2-Isobutylamino-aethanol
    • 2-isobutylamino-ethanol
    • 2-Isobutylaminoethanol
    • AC1L1EYS
    • BRN 1732709
    • EINECS 241-159-8
    • Ethanol, 2-((2-methylpropyl)amino)-
    • ETHANOL, 2-(ISOBUTYL)AMINO-
    • NSC30676
    • AKOS000253540
    • SY354521
    • 2-(isobutyl amino)ethanol
    • MFCD01727853
    • Ethanol, 2-(isobutylamino)-
    • 2-[(2-methylpropyl)amino]ethan-1-ol
    • R7PYM6KM6P
    • DTXSID00168972
    • EN300-1723253
    • Ethanol, 2-[(2-methylpropyl)amino]-
    • UNII-R7PYM6KM6P
    • NSC 30676
    • 3-04-00-00683 (Beilstein Handbook Reference)
    • VJWZYGQIJWDACM-UHFFFAOYSA-N
    • 2-[(2-Methylpropyl)amino]ethanol
    • NS00025605
    • NSC-30676
    • SCHEMBL605994
    • 17091-40-6
    • 2-(Isobutylamino)-1-ethanol
    • WLN: Q2M1Y1&1
    • 2-(isobutylamino)ethanol hydrochloride
    • MDL: MFCD01727853
    • Inchi: 1S/C6H15NO/c1-6(2)5-7-3-4-8/h6-8H,3-5H2,1-2H3
    • InChI Key: VJWZYGQIJWDACM-UHFFFAOYSA-N
    • SMILES: OCCNCC(C)C

Computed Properties

  • Exact Mass: 117.11545
  • Monoisotopic Mass: 117.115364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 45.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Density: 0.8818
  • Melting Point: 28.94°C (estimate)
  • Boiling Point: 219.03°C (rough estimate)
  • Flash Point: 72.1°C
  • Refractive Index: 1.4402
  • PSA: 32.26
  • LogP: 0.61520

2-(isobutylamino)ethanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B450025-50mg
2-(isobutylamino)ethanol hydrochloride
17091-40-6
50mg
$ 70.00 2022-06-07
TRC
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2-(isobutylamino)ethanol hydrochloride
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100mg
$ 95.00 2022-06-07
TRC
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$ 365.00 2022-06-07
Enamine
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$195.0 2023-09-20
Enamine
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$205.0 2023-09-20
Enamine
EN300-1723253-0.25g
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$214.0 2023-09-20
Enamine
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Enamine
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$233.0 2023-06-04
Enamine
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Enamine
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